N-(4-fluorobenzyl)cyclohexanecarboxamide

• Molecular Formula: C14H18FNO
• Molecular Weight: 235.3 g/mol
• IUPAC Name: N-[(4-fluorophenyl)methyl]cyclohexanecarboxamide
• InChI: InChI=1S/C14H18FNO/c15-13-8-6-11(7-9-13)10-16-14(17)12-4-2-1-3-5-12/h6-9,12H,1-5,10H2,(H,16,17)
• InChI Key: SIPMSQOOVPXHIZ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C(=O)NCC2=CC=C(C=C2)F

Description

N-(4-fluorobenzyl)cyclohexanecarboxamide, commonly known as ABF, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ABF belongs to the class of compounds known as benzamides, which have been shown to exhibit a range of pharmacological activities, including analgesic, anti-inflammatory, and antipsychotic effects. In

Mechanism of Action

The mechanism of action of ABF is not fully understood, but it is thought to involve the modulation of various neurotransmitter systems, including the endocannabinoid system and the dopamine system. ABF has been shown to bind to the CB1 receptor, a key component of the endocannabinoid system, and to inhibit the reuptake of dopamine, a neurotransmitter involved in reward and motivation.
Biochemical and Physiological Effects
ABF has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and antipsychotic effects. ABF has also been shown to modulate the release of several neurotransmitters, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of ABF is its potency and selectivity for its target receptors, which allows for more precise modulation of neurotransmitter systems. However, one limitation is the lack of knowledge about its long-term effects and potential side effects.

Future Directions

There are several future directions for research on ABF. One area of interest is the development of more potent and selective analogs of ABF for therapeutic use. Another area of interest is the investigation of the long-term effects and potential side effects of ABF. Additionally, more research is needed to fully understand the mechanism of action of ABF and its potential therapeutic applications in a range of disorders.

Synthesis Methods

The synthesis of ABF involves a multistep process that begins with the reaction of cyclohexanecarboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-fluorobenzylamine in the presence of a base to yield N-(4-fluorobenzyl)cyclohexanecarboxamide. The purity of the compound can be enhanced through recrystallization and column chromatography.

Scientific Research Applications

ABF has been the subject of several studies investigating its potential therapeutic applications. One study found that ABF exhibited potent analgesic effects in mice models of acute and chronic pain, with a mechanism of action involving the modulation of the endocannabinoid system. Another study demonstrated that ABF had anti-inflammatory effects in a mouse model of colitis, with a mechanism of action involving the inhibition of pro-inflammatory cytokines. These findings suggest that ABF may have potential therapeutic applications for the treatment of pain and inflammatory disorders.